Cas no 18493-31-7 (2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-)

2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)- structure
18493-31-7 structure
Product Name:2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-
CAS No:18493-31-7
MF:C17H15ClO3
MW:302.752204179764
CID:223971
PubChem ID:5346090
Update Time:2025-04-19

2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-
    • (4-Chlor-phenyl)-(2,4-dimethoxy-styryl)-keton
    • 1-(2,4-Dimethoxy-phenyl)-3-(4-chlor-phenyl)-propenon-(3)
    • 1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-
    • 3-(4-chlorophenoxy)propionitrile
    • 3-(4-chloro-phenoxy)-propionitrile
    • 3-(4-Chlor-phenoxy)-propionsaeure-nitril
    • 3-(4-Chlor-phenoxy-acetamido)-pyridin
    • 3-(4-Chlor-phenyl)-1-(2,4-dimethoxy-phenyl)-propen-(1)-on-(3)
    • 3-(p-Chlorophenoxy)propionitrile
    • Propanenitrile, 3-(4-chlorophenoxy)-
    • 30929-47-6
    • MLS000571804
    • MFCD00018695
    • (E)-1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one
    • AKOS000954579
    • HMS2468I03
    • CB01106
    • CHEMBL600589
    • DTXSID901177287
    • 1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-2-propen-1-one
    • (2E)-1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one
    • 18493-31-7
    • BIM-0012808.P001
    • NSC159071
    • Z46033295
    • SCHEMBL5607164
    • 4'-Chloro-2,4-dimethoxychalcone
    • NSC-159071
    • (2E)-1-(4-Chlorophenyl)-3-(2,4-dimethoxyphenyl)-2-propen-1-one
    • SMR000193817
    • SMSF0011103
    • Inchi: 1S/C17H15ClO3/c1-20-15-9-5-13(17(11-15)21-2)6-10-16(19)12-3-7-14(18)8-4-12/h3-11H,1-2H3/b10-6+
    • InChI Key: RIAYIRFYWCEXLV-UXBLZVDNSA-N
    • SMILES: ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 302.07105
  • Monoisotopic Mass: 302.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd